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Isoconazole nitrate functions primarily by inhibiting the enzyme lanosterol 14α-demethylase, a critical

cytochrome P450 (CYP51A1) enzyme in the fungal ergosterol biosynthesis pathway [1] [2] [3]. This

inhibition disrupts the conversion of lanosterol to ergosterol, leading to the accumulation of toxic

methylsterols and a depletion of ergosterol in the fungal cell membrane [3]. This compromises membrane

integrity and function, resulting in increased cellular permeability and eventual cell death [2] [3].

Its broad-spectrum activity covers a wide range of pathogens as summarized in the table below.

Pathogen Category Specific Microorganisms
Key
Citations

Dermatophytes Various species causing tinea infections [4] [3]

Yeasts Candida albicans, other Candida species [4] [3]

Moulds / Filamentous
Fungi

Various species [1] [3]

Gram-positive Bacteria Staphylococcus, Streptococcus, Corynebacterium (e.g., C.
minutissimum)

[1] [4]

The mechanism of action is illustrated in the following pathway diagram.
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Isoconazole nitrate inhibits ergosterol synthesis, leading to fungal cell death.

Key Physicochemical Properties and Analytical
Methods

Isoconazole nitrate has the molecular formula C18H15Cl4N3O4 and a molecular weight of 479.14 g/mol

[5]. It is characterized by poor aqueous solubility, which is a key challenge for its bioavailability [3].

Quantitative Physicochemical Data

Property Value / Description Reference

Aqueous Solubility 0.5088 ± 0.0062 mg/mL (in water) [3]

Melting Point 178 - 182 °C [5]
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Property Value / Description Reference

BCS Classification Class II (Low solubility, high permeability) [3]

HPLC Analysis Protocol

A validated HPLC method for quantifying isoconazole nitrate purity and concentration is described below

[3].

Objective: To quantify Isoconazole Nitrate (ISN) and determine its purity.

Chromatographic Conditions:
Column: C18 column.

Mobile Phase: Not explicitly specified in the provided source, though another method for a
binary mixture uses 80% acetonitrile–20% methanol [6].

Detection Wavelength: Method validated at 230 nm [6].
Flow Rate: Not specified in the provided results.

Method Validation:
Linearity: The calibration curve showed excellent linearity with a correlation coefficient (R²) of

0.9998 [3].
Accuracy: Recovery rates were between 99.24% and 101.19%, within the acceptable 98-

102% range [3].
Precision: Relative Standard Deviation (RSD%) was below 2% at four concentration levels [3].

Sensitivity: Limit of Detection (LOD) was 1.30 μg/mL and Limit of Quantification (LOQ) was
3.95 μg/mL [3].

Advanced Experimental Protocols

Phase Solubility Analysis with Methyl-β-Cyclodextrin (M-β-CD)

This protocol assesses the ability of methyl-β-cyclodextrin (M-β-CD) to form soluble inclusion complexes

with isoconazole nitrate to enhance its solubility [3].

Objective: To determine the apparent stability constant (K_S) and molar ratio of the ISN/M-β-CD
inclusion complex.

Materials: Isoconazole nitrate (ISN), Methyl-β-cyclodextrin (M-β-CD), distilled water.
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Procedure:

Prepare a series of aqueous M-β-CD solutions with concentrations (e.g., from 0 to 20 mM).
Add an excess amount of ISN to each solution.

Seal the vessels and shake them in a water bath at a constant temperature (e.g., 25°C) for a
defined period (equilibrium was reached at 24 hours in the study).

After equilibrium, filter the solutions.
Analyze the filtrate using a validated HPLC method to determine the concentration of dissolved

ISN.
Data Analysis:

Plot the concentration of dissolved ISN (y-axis) against the concentration of M-β-CD (x-axis) to
generate a phase solubility diagram.

The study found an A_L-type diagram, indicating the formation of a soluble complex with a 1:1
molar ratio [3].

Calculate the apparent stability constant (K_S) using the Higuchi and Connors equation: K_S
= slope / [intercept(1 - slope)]. The reported K_S was 2711 M⁻¹ [3].

Spectroscopic Characterization for Structural Analysis

FT-IR, UV-vis, and 1H-NMR spectroscopy are used to confirm the formation of inclusion complexes and

analyze molecular structure [1] [3]. The general workflow is as follows.

Prepare ISN and
ISN/M-β-CD Complex

FT-IR Spectroscopy UV-Vis Spectroscopy ¹H NMR Spectroscopy

Compare Spectra
(Shift/Intensity Changes)

Confirm Complex Formation
& Molecular Interaction
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Workflow for spectroscopic characterization of isoconazole nitrate and its complexes.

Computational Methods: Density Functional Theory (DFT) calculations, particularly with the B3LYP
and CAM-B3LYP functionals, can be used to optimize molecular geometry and simulate theoretical

IR, UV-vis, and NMR spectra for comparison with experimental data [1].

Research Applications and Considerations

Isoconazole nitrate is a valuable tool in antifungal research, particularly for:

Studying Antifungal Resistance: It is used to investigate the genetic and biochemical pathways

fungi employ to develop resistance to imidazole-based drugs [2].
Formulation Development: Research focuses on overcoming its poor solubility. A 2025 study

demonstrated that spray-dried inclusion complexes with M-β-CD increased its aqueous solubility
approximately seven-fold compared to pure ISN [3].

Comparative Efficacy Studies: Its efficacy and spectrum of activity are often compared with other
antifungal agents in vitro and in vivo [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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antifungal-spectrum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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